Cas no 112889-45-9 (Propanoic acid, ethoxy-, ethyl ester)
112889-45-9 structure
Product Name:Propanoic acid, ethoxy-, ethyl ester
CAS No:112889-45-9
MF:C7H14O3
MW:146.184262752533
CID:1200920
PubChem ID:247453
Update Time:2025-04-20
Propanoic acid, ethoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, ethoxy-, ethyl ester
- ethyl 2-ethoxypropanoate
- 7737-40-8
- NSC61984
- SCHEMBL37035
- DTXSID80289573
- ethyl2-ethoxypropanoate
- G30228
- Propanoic acid,2-ethoxy-,ethyl ester
- ethoxy ethyl propionate
- ETHYL 2-ETHOXYPROPIONATE
- 112889-45-9
- 2-Ethoxypropionic acid ethyl ester
- EN300-138893
- NSC-61984
- CS-0234133
-
- Inchi: 1S/C7H14O3/c1-4-9-6(3)7(8)10-5-2/h6H,4-5H2,1-3H3
- InChI Key: UHKJHMOIRYZSTH-UHFFFAOYSA-N
- SMILES: O(CC)C(C(=O)OCC)C
Computed Properties
- Exact Mass: 146.09432
- Monoisotopic Mass: 146.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
- XLogP3: 1.1
Experimental Properties
- Density: 0.947
- Boiling Point: 182.5°Cat760mmHg
- Flash Point: 58.7°C
- Refractive Index: 1.406
- PSA: 35.53
- LogP: 0.97450
Propanoic acid, ethoxy-, ethyl ester Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
112889-45-9 (Propanoic acid, ethoxy-, ethyl ester) Related Products
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